Cas no 183270-46-4 (Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester)
183270-46-4 structure
Product Name:Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester
CAS No:183270-46-4
MF:C14H11NO5
MW:273.240844011307
CID:1377106
PubChem ID:19707490
Update Time:2025-04-20
Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester
- methyl 3-(3-nitrophenoxy)benzoate
- 183270-46-4
- DA-08992
- F78374
- NXSBKTSQQLWANJ-UHFFFAOYSA-N
- 3-[(3-carbomethoxyphenyl)oxy]nitrobenzene
- SCHEMBL7993232
-
- Inchi: 1S/C14H11NO5/c1-19-14(16)10-4-2-6-12(8-10)20-13-7-3-5-11(9-13)15(17)18/h2-9H,1H3
- InChI Key: NXSBKTSQQLWANJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1=CC=CC(C(=O)OC)=C1
Computed Properties
- Exact Mass: 273.06373
- Monoisotopic Mass: 273.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 78.67
Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
183270-46-4 (Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester) Related Products
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